Cas no 5689-10-1 (2-Naphthalenol, 1,2,3,4,5,6,7,8-octahydro-)

2-Naphthalenol, 1,2,3,4,5,6,7,8-octahydro- structure
5689-10-1 structure
Product Name:2-Naphthalenol, 1,2,3,4,5,6,7,8-octahydro-
CAS No:5689-10-1
MF:C14H15NOS
MW:245.340002298355
CID:347546
PubChem ID:2862083
Update Time:2025-04-19

2-Naphthalenol, 1,2,3,4,5,6,7,8-octahydro- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol, 1,2,3,4,5,6,7,8-octahydro-
    • 6-Methoxy-2,4-dimethyl-2,3-dihydro-thieno[3,2-c]quinoline
    • thieno[3,2-c]quinoline, 2,3-dihydro-6-methoxy-2,4-dimethyl-
    • Oprea1_536934
    • AKOS022012548
    • DTXSID70972321
    • Cambridge id 5689101
    • 5689-10-1
    • CBMicro_028035
    • SR-01000521429-1
    • 6-methoxy-2,4-dimethyl-2,3-dihydrothieno[3,2-c]quinoline
    • AKOS001744035
    • Oprea1_567609
    • EU-0018414
    • BIM-0028057.P001
    • 6-METHOXY-2,4-DIMETHYL-2H,3H-THIENO[3,2-C]QUINOLINE
    • SR-01000521429
    • Inchi: 1S/C14H15NOS/c1-8-7-11-9(2)15-13-10(14(11)17-8)5-4-6-12(13)16-3/h4-6,8H,7H2,1-3H3
    • InChI Key: YYPPVHYJGCMWKH-UHFFFAOYSA-N
    • SMILES: S1C2C3C=CC=C(C=3N=C(C)C=2CC1C)OC

Computed Properties

  • Exact Mass: 245.08755
  • Monoisotopic Mass: 245.087435
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.4
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.193
  • Boiling Point: 394.1°C at 760 mmHg
  • Flash Point: 192.2°C
  • Refractive Index: 1.64
  • PSA: 22.12
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